Cas no 1160573-79-4 (1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene)

• Product Name: 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene
• CAS No: 1160573-79-4
• MF: C₇H₃Br₂ClF₂O
• MW: 336.35592675209
• CID: 4787390
• Update Time: 2025-05-27

1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-chloro-5-(difluoromethoxy)benzene
• 4-Chloro-3,5-dibromo-(difluoromethoxy)benzene
• 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene

• Inchi： 1S/C7H3Br2ClF2O/c8-4-1-3(13-7(11)12)2-5(9)6(4)10/h1-2,7H
• SMILES： BrC1C(=C(C=C(C=1)OC(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene

Comprehensive Overview of 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene (CAS No. 1160573-79-4)

1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene (CAS No. 1160573-79-4) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring bromine, chlorine, and difluoromethoxy functional groups, makes it a versatile building block for designing advanced materials and bioactive molecules. Researchers and industries increasingly focus on this compound due to its role in developing sustainable chemistry solutions and green synthesis methodologies.

The compound’s CAS No. 1160573-79-4 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and material science. Recent trends highlight its potential in catalysis and cross-coupling reactions, aligning with the growing demand for efficient synthetic routes in drug discovery. Users often inquire about its physicochemical properties, such as melting point, solubility, and stability, which are critical for lab-scale and industrial applications.

From an environmental perspective, 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene is studied for its biodegradability and eco-friendly alternatives in chemical processes. The integration of fluorine atoms in its structure enhances its metabolic stability, a key factor in pharmaceutical research. This aligns with the broader industry shift toward fluorinated compounds, which are pivotal in developing high-performance materials and API intermediates.

In analytical chemistry, the compound’s chromatographic behavior and spectroscopic signatures (e.g., NMR, IR) are well-documented, aiding in quality control and regulatory compliance. Searches for synthetic protocols and scalability challenges related to CAS No. 1160573-79-4 are common, underscoring the need for optimized production techniques. Innovations in flow chemistry and microwave-assisted synthesis have been explored to improve yields and reduce waste.

The compound’s structural analogs are also of interest, particularly in medicinal chemistry, where halogenated benzenes serve as precursors for targeted therapies. Discussions on structure-activity relationships (SAR) often reference this molecule, emphasizing its role in lead compound optimization. Additionally, its compatibility with Pd-catalyzed reactions and Sonogashira couplings makes it valuable for heterocyclic synthesis.

Safety data sheets (SDS) for 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene highlight standard handling precautions, but its classification avoids hazardous designations, making it accessible for research. The compound’s thermal stability and storage conditions are frequently queried, reflecting practical concerns in laboratory settings. As regulatory frameworks evolve, its compliance with REACH and FDA guidelines remains a topic of scrutiny.

In summary, 1,3-Dibromo-2-chloro-5-(difluoromethoxy)benzene (CAS No. 1160573-79-4) bridges multiple disciplines, from organic chemistry to material engineering. Its adaptability to modern synthetic challenges ensures sustained interest, while its environmental profile aligns with global sustainability goals. Future research may explore its applications in electronic materials or catalysis, further expanding its industrial footprint.